Cas no 120740-06-9 ([(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine)

• Product Name: [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine
• CAS No: 120740-06-9
• MF: C₅H₇ClN₂S
• MW: 162.640478372574
• MDL: MFCD18206726
• CID: 2190062
• PubChem ID: 22450372
• Update Time: 2025-05-24

[(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-thiazol-5-ylmethyl)-methyl-amine
• (2-Chloro-1,3-thiazol-5-ylmethyl)methylamine
• 1-(2-chloro-1,3-thiazol-5-yl)-N-methylmethanamine
• 5-Thiazolemethanamine, 2-chloro-N-methyl-
• 1-(2-Chlorothiazol-5-yl)-N-methylmethanamine
• [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine
• AKOS017343502
• SMWPUJJZPVUXMC-UHFFFAOYSA-N
• 120740-06-9
• SCHEMBL5127828
• 2-chloro-N-methyl-5-thiazolemethanamine
• MFCD18206726
• EN300-1964967
• DS-10153
• DTXSID80625699
• DB-299557
• N-(2-Chloro-5-thiazolylmethyl)-N-methylamine

• MDL： MFCD18206726
• Inchi： 1S/C5H7ClN2S/c1-7-2-4-3-8-5(6)9-4/h3,7H,2H2,1H3
• InChI Key： SMWPUJJZPVUXMC-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CNC)S1

Computed Properties

• Exact Mass: 162.0018471g/mol
• Monoisotopic Mass: 162.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine

Compound CAS No. 120740-06-9: [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine

The compound with CAS No. 120740-06-9, commonly referred to as [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The structure of [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine consists of a thiazole ring substituted with a chlorine atom at position 2 and a methylamine group at position 5. The thiazole ring is a heterocyclic aromatic system that contributes to the compound's stability and reactivity. The presence of the methylamine group introduces additional functional versatility, enabling this compound to participate in various chemical reactions.

Recent advancements in synthetic methodologies have allowed for the efficient synthesis of [(2-chloro-1,3-thiazol-5-yl)methyl](methyl)amine. Researchers have employed novel catalytic systems and optimized reaction conditions to enhance yield and purity. These developments underscore the importance of this compound in both academic and industrial settings.

In terms of applications, [(2-chloro-1,3-thiazol-5-yl)methyl](methyl strong>)< strong amine strong > has shown promise in drug design. Its structural features make it an ideal candidate for modulating biological targets such as enzymes and receptors. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and antitumor therapies.

Beyond pharmacology, this compound has also found applications in material science. Its ability to form stable complexes with metal ions has led to its use in the development of new materials for catalysis and sensing technologies. Researchers are actively exploring its role in creating advanced materials with tailored properties.

The synthesis and characterization of [(< strong > 2-chloro - 1,3 - thiazol - 5 - yl strong > ) < strong > methyl strong > ] ( < strong > methyl strong > ) < strong amine strong > continue to be areas of active research. Scientists are investigating novel synthetic pathways and exploring its reactivity under various conditions. These efforts aim to unlock new opportunities for this versatile compound across multiple disciplines.

In conclusion, CAS No. 120740 - 06 - 9 represents a valuable molecule with diverse applications and ongoing research interest. Its unique structure and functional groups make it a key player in contemporary chemical research, offering potential breakthroughs in medicine, materials science, and beyond.